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Compound of Interest

Compound Name: Pomonic acid

Cat. No.: B1590484 Get Quote

Essential Safety and Handling Guide for
Pomonic Acid
Disclaimer: A specific Safety Data Sheet (SDS) for Pomonic acid (CAS 13849-90-6) is not

readily available. The following guidance is based on the general hazards associated with

organic acids of a similar class and should be treated as a conservative approach to ensure

laboratory safety. Always perform a risk assessment before handling any chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pomonic acid. It outlines operational procedures

and disposal plans to foster a safe and compliant laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Given that Pomonic acid is a carboxylic acid, it should be handled as a potentially hazardous

substance. The primary concerns include skin and eye irritation or damage, and potential

toxicity if ingested. The following PPE is mandatory when handling Pomonic acid.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye irritation

or damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

may cause irritation or burns.

Body Protection Laboratory coat.

Protects against incidental skin

contact and contamination of

personal clothing.

Safe Handling Procedures
Adherence to proper handling protocols is critical to minimize exposure and ensure a safe

working environment.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Ventilation: Handle Pomonic acid in a well-ventilated area, preferably within a chemical

fume hood, to minimize the inhalation of any potential dust or aerosols.

Dispensing: When weighing or transferring the substance, avoid generating dust.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the chemical.[1]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Table 2: First-Aid Procedures for Pomonic Acid Exposure
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Exposure Route First-Aid Instructions

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Management and Disposal Plan
Proper management of spills and waste is essential for laboratory safety and environmental

protection. Pomonic acid should be treated as hazardous waste.[2]

Spill Response:

Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep up the material to avoid generating dust and place it

in a designated, labeled waste container. For liquid spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in the waste container.

Clean: Clean the spill area thoroughly with soap and water.
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Disposal Protocol:

Waste Segregation: Collect Pomonic acid waste in a dedicated, clearly labeled hazardous

waste container. Do not mix with other waste streams, especially bases or oxidizing agents.

[2]

Containerization: Use a high-density polyethylene (HDPE) or other compatible container that

is in good condition with a secure, leak-proof lid.[2]

Labeling: The container must be labeled "Hazardous Waste" with the full chemical name

"Pomonic acid" and its associated hazards (e.g., "Irritant," "Corrosive").[2]

Storage: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area with secondary containment.

Final Disposal: Arrange for collection by a licensed environmental waste management

contractor. Do not dispose of Pomonic acid down the drain or in regular trash.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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